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Compound of Interest

Compound Name: LY2881835

Cat. No.: B608724 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for LY2881835 was publicly available at the

time of this writing. The following guidance is based on best practices for handling potent, non-

volatile, powdered chemical compounds in a laboratory setting and should be supplemented by

a compound-specific risk assessment before any handling occurs.

LY2881835 is a potent and selective agonist of the G protein-coupled receptor 40 (GPR40) and

is under investigation for its potential in treating type 2 diabetes mellitus.[1][2][3][4] Due to its

potency, stringent handling procedures are necessary to ensure the safety of laboratory

personnel. The primary routes of exposure are inhalation of the powder, dermal contact, and

accidental ingestion.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment (PPE) strategy is critical to minimize exposure

risk. The following table summarizes the recommended PPE for handling LY2881835.
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PPE Category Item Specifications Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade,

powder-free. The

outer glove should

extend over the gown

sleeve.

Prevents skin

absorption. Double

gloving allows for

immediate removal of

the outer glove if

contaminated.

Body Protection Disposable Gown

Solid-front, back-

closing, long-sleeved

gown made of a low-

permeability fabric

(e.g., polyethylene-

coated).

Protects skin and

clothing from

contamination. Must

be discarded as

hazardous waste after

use.

Eye & Face Protection
Safety Goggles &

Face Shield

ANSI Z87.1-compliant

safety goggles. A full

face shield should be

worn over goggles

when handling powder

or solutions.

Protects against

splashes and

aerosolized particles.

Respiratory Protection
N95 Respirator (or

higher)

NIOSH-approved N95

or higher-rated

respirator.

Prevents inhalation of

aerosolized powder.

Operational Plans: Step-by-Step Handling
Procedures
1. Preparation and Weighing of the Compound:

Step 1: Conduct all handling of powdered LY2881835 within a certified chemical fume hood

or a ventilated balance enclosure to minimize inhalation exposure.

Step 2: Before handling, ensure all necessary PPE is correctly donned.
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Step 3: Use disposable equipment (e.g., weigh boats, spatulas) whenever possible to avoid

cross-contamination and simplify disposal.

Step 4: Tare the balance with the weigh boat. Carefully transfer the desired amount of

LY2881835 to the weigh boat, minimizing the creation of dust.

Step 5: After weighing, securely cap the stock container and decontaminate the exterior with

an appropriate solvent (e.g., 70% ethanol) before returning it to storage.

2. Solution Preparation:

Step 1: Prepare solutions within the chemical fume hood.

Step 2: Add the solvent to the weighed powder in the weigh boat or transfer the powder to a

suitable container before adding the solvent.

Step 3: Ensure the compound is fully dissolved before removing the solution from the fume

hood.

Step 4: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Disposal Plans
All materials that come into contact with LY2881835 are considered hazardous waste and must

be disposed of according to institutional and local regulations.
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Waste Type Examples Disposal Container Disposal Method

Solid Waste

Gloves, gown, shoe

covers, absorbent

liners, weigh boats,

pipette tips

Designated, sealed,

and labeled

hazardous waste

container (e.g., yellow

chemotherapy waste

bin).

High-temperature

incineration by a

certified hazardous

waste management

company.

Liquid Waste

Unused or expired

stock solutions,

contaminated solvents

Labeled, leak-proof

hazardous liquid

waste container.

Incineration by a

certified hazardous

waste management

company. DO NOT

pour down the drain.

Sharps Waste

Needles and syringes

used for in vivo

studies

Puncture-proof,

labeled sharps

container for

hazardous waste.

Autoclaving followed

by incineration or as

per institutional

protocol for hazardous

sharps.

Experimental Protocols
While a specific, detailed experimental protocol for LY2881835 is not provided in the search

results, a general method for assessing the inhibitory activity of similar compounds involves

measuring substrate phosphorylation. This can be achieved by adding serial dilutions of the

compound to reaction mixtures and quantifying the incorporated radioactivity using a

scintillation counter.

Visualizing the Safe Handling Workflow
The following diagram illustrates the procedural workflow for the safe handling of LY2881835.
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Caption: Workflow for Safe Handling of LY2881835.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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